Calcium 4-aminosalicylate
Calcium 4-aminosalicylate
Brand Name:
Vulcanchem
CAS No.:
133-15-3
VCID:
VC0093139
InChI:
InChI=1S/2C7H7NO3.Ca/c2*8-4-1-2-5(7(10)11)6(9)3-4;/h2*1-3,9H,8H2,(H,10,11);/q;;+2/p-2
SMILES:
C1=CC(=C(C=C1N)[O-])C(=O)O.C1=CC(=C(C=C1N)[O-])C(=O)O.[Ca+2]
Molecular Formula:
C14H12CaN2O6
Molecular Weight:
344.33
Calcium 4-aminosalicylate
CAS No.: 133-15-3
Main Products
VCID: VC0093139
Molecular Formula: C14H12CaN2O6
Molecular Weight: 344.33
CAS No. | 133-15-3 |
---|---|
Product Name | Calcium 4-aminosalicylate |
Molecular Formula | C14H12CaN2O6 |
Molecular Weight | 344.33 |
IUPAC Name | calcium;5-amino-2-carboxyphenolate |
Standard InChI | InChI=1S/2C7H7NO3.Ca/c2*8-4-1-2-5(7(10)11)6(9)3-4;/h2*1-3,9H,8H2,(H,10,11);/q;;+2/p-2 |
SMILES | C1=CC(=C(C=C1N)[O-])C(=O)O.C1=CC(=C(C=C1N)[O-])C(=O)O.[Ca+2] |
PubChem Compound | 54684690 |
Last Modified | Nov 11 2021 |
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